An In-Depth Technical Guide to the Chemical Properties of Calcium bis(Benzoic Acid)
An In-Depth Technical Guide to the Chemical Properties of Calcium bis(Benzoic Acid)
For Researchers, Scientists, and Drug Development Professionals
Abstract
Calcium bis(benzoic acid), also known as calcium benzoate, is the calcium salt of benzoic acid. It is a compound of significant interest across various scientific disciplines, including food science, pharmaceuticals, and materials science. This technical guide provides a comprehensive overview of the core chemical properties of calcium bis(benzoic acid), with a focus on its structure, spectroscopic characteristics, thermal behavior, and antimicrobial mechanism. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in work involving this compound.
Chemical and Physical Properties
Calcium bis(benzoic acid) is a white crystalline powder.[1] It exists in anhydrous and hydrated forms, with the trihydrate being a common variant.[2] The compound is sparingly soluble in cold water and more soluble in hot water.[1]
Table 1: General Chemical and Physical Properties of Calcium bis(Benzoic Acid)
| Property | Value | Reference(s) |
| Chemical Formula | Anhydrous: C₁₄H₁₀CaO₄ Trihydrate: C₁₄H₁₀CaO₄·3H₂O | [2] |
| Molecular Weight | Anhydrous: 282.31 g/mol Trihydrate: 336.36 g/mol | [2] |
| Appearance | White or colorless crystals, or white powder | [1][2] |
| Solubility in Water | 2.32 g/100 mL (0 °C) 2.72 g/100 mL (20 °C) 8.7 g/100 mL (100 °C) | [1] |
| Relative Density | 1.44 | [1] |
Synthesis
A common method for the synthesis of calcium bis(benzoic acid) involves the neutralization reaction between benzoic acid and calcium hydroxide.[3]
Experimental Protocol: Low-Temperature Synthesis
A low-temperature synthesis method for calcium bis(benzoic acid) can be carried out as follows:
-
Reactants:
-
Industrial-grade benzoic acid (65-85 kg)
-
Calcium hydroxide (28-32 kg)
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Catalysts (e.g., triethanolamine stearate, ethylene bis-stearamide, ethylene bis-lauramide) (1-3 kg)
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Water (300-500 kg)
-
-
Procedure:
-
The reactants are added to a reaction kettle and heated to 60-90°C with continuous stirring.
-
The reaction is allowed to proceed for 2-4 hours.
-
An isolating agent (5-15 kg) is added, and the mixture is stirred for an additional 30 minutes.
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The resulting product is filtered and dried.[3]
-
This method is reported to have an average product yield of 99.5%.[1]
Structural and Spectroscopic Properties
Crystal Structure
Calcium bis(benzoic acid) trihydrate possesses a lamellar structure characterized by alternating organic and inorganic layers. X-ray powder diffraction studies have revealed a monoclinic crystal system with an interlayer spacing of 16.5 Å. This spacing is consistent with a structure where double layers of benzoate anions are positioned between planes of coordinated calcium and water molecules. The calcium ions in the trihydrate form are in a distorted tetrahedral coordination, bonding to two oxygen atoms from two different benzoate anions and two oxygen atoms from water molecules.
Spectroscopic Analysis
Spectroscopic techniques are crucial for the structural elucidation and quality control of calcium bis(benzoic acid).
3.2.1. Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum of a metal carboxylate, such as calcium benzoate, is characterized by strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the carboxylate group (-COO⁻). These bands are typically observed in the regions of 1650-1540 cm⁻¹ and 1450-1360 cm⁻¹, respectively.[4] The positions of these bands can provide information about the coordination mode of the carboxylate group to the metal ion.[5][6]
Table 2: Expected FT-IR Absorption Bands for Calcium bis(Benzoic Acid)
| Wavenumber Range (cm⁻¹) | Assignment |
| 3100 - 3000 | Aromatic C-H stretch |
| 1600 - 1585 | Aromatic C-C in-ring stretch |
| 1650 - 1540 | Asymmetric -COO⁻ stretch |
| 1500 - 1400 | Aromatic C-C in-ring stretch |
| 1450 - 1360 | Symmetric -COO⁻ stretch |
| 900 - 675 | Aromatic C-H out-of-plane bend |
3.2.1.1. Experimental Protocol: FT-IR Analysis (KBr Pellet Method)
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Sample Preparation:
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Thoroughly grind 1-2 mg of the calcium bis(benzoic acid) sample with approximately 200 mg of dry potassium bromide (KBr) powder in an agate mortar.
-
Transfer the resulting mixture to a pellet-forming die.
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Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet.
-
-
Data Acquisition:
-
Record a background spectrum of the empty sample holder.
-
Place the KBr pellet in the sample holder of the FT-IR spectrometer.
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Acquire the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).
-
The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.
-
3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for confirming the organic structure of the benzoate moiety. Due to the ionic nature of the compound, deuterium oxide (D₂O) is a suitable solvent for NMR analysis.
Table 3: Estimated ¹H and ¹³C NMR Chemical Shifts for the Benzoate Moiety in D₂O
| Nucleus | Chemical Shift (ppm) | Multiplicity |
| ¹H NMR | ||
| Aromatic Protons | 7.4 - 8.0 | Multiplet |
| ¹³C NMR | ||
| Carbonyl Carbon | ~170 - 180 | Singlet |
| Aromatic Carbons | ~128 - 135 | Multiple Signals |
Note: These are estimated chemical shifts based on benzoic acid and its derivatives. Actual chemical shifts may vary.[7][8]
3.2.2.1. Experimental Protocol: NMR Analysis
-
Sample Preparation:
-
Dissolve approximately 10-20 mg of calcium bis(benzoic acid) in 0.6-0.7 mL of deuterium oxide (D₂O) in an NMR tube.
-
If necessary, gently warm the sample or use sonication to aid dissolution.
-
-
Data Acquisition:
-
Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer.
-
Use a sufficient number of scans to obtain a good signal-to-noise ratio.
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The chemical shifts are typically referenced to an internal standard such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid, sodium salt (TSP) or an external standard.
-
Thermal Analysis
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to study the thermal stability and decomposition of calcium bis(benzoic acid). For the hydrated form, the TGA curve is expected to show distinct mass loss steps corresponding to dehydration followed by the decomposition of the anhydrous salt.[9][10]
Table 4: Expected Thermal Decomposition Stages of Calcium bis(Benzoic Acid) Trihydrate
| Temperature Range (°C) | Mass Loss Event | Products |
| ~100 - 200 | Dehydration | Anhydrous Calcium bis(benzoic acid) + 3H₂O |
| > 400 | Decomposition of Benzoate | Calcium Carbonate (CaCO₃) + other volatile products |
| > 600 | Decomposition of Carbonate | Calcium Oxide (CaO) + CO₂ |
Note: The specific temperatures can vary depending on the heating rate and atmosphere.
Experimental Protocol: TGA/DSC Analysis
-
Sample Preparation:
-
Accurately weigh 5-10 mg of the calcium bis(benzoic acid) sample into an appropriate TGA/DSC pan (e.g., alumina or platinum).
-
-
Data Acquisition:
-
Place the sample pan in the TGA/DSC instrument.
-
Heat the sample from ambient temperature to a final temperature (e.g., 1000°C) at a controlled heating rate (e.g., 10°C/min).
-
The analysis is typically performed under an inert atmosphere (e.g., nitrogen) or an oxidative atmosphere (e.g., air).
-
Simultaneously record the mass loss (TGA) and heat flow (DSC) as a function of temperature.[11]
-
Antimicrobial Mechanism of Action
The primary application of calcium bis(benzoic acid) in various industries stems from its antimicrobial properties. The preservative action is not attributed to the benzoate ion itself, but rather to the undissociated benzoic acid molecule.[12]
In an acidic environment, a portion of the benzoate salt is converted to benzoic acid. Being lipophilic, the undissociated benzoic acid can readily pass through the cell membranes of microorganisms.[11] Once inside the cell, where the pH is typically near neutral, the benzoic acid dissociates, releasing protons and lowering the intracellular pH. This acidification disrupts cellular processes and inhibits the action of key enzymes, ultimately leading to the inhibition of microbial growth.[12]
References
- 1. chembk.com [chembk.com]
- 2. fao.org [fao.org]
- 3. CN102050727A - Processing method for synthesizing calcium benzoate at low temperature - Google Patents [patents.google.com]
- 4. spectroscopyonline.com [spectroscopyonline.com]
- 5. IR Infrared Absorption Bands of Carboxylate - 911Metallurgist [911metallurgist.com]
- 6. scispace.com [scispace.com]
- 7. researchgate.net [researchgate.net]
- 8. Human Metabolome Database: 13C NMR Spectrum (1D, D2O, experimental) (HMDB0001870) [hmdb.ca]
- 9. researchgate.net [researchgate.net]
- 10. thermalsupport.com [thermalsupport.com]
- 11. pubs.acs.org [pubs.acs.org]
- 12. taylorfrancis.com [taylorfrancis.com]
